Cas no 396720-71-1 (2-methoxy-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 2-methoxy-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 396720-71-1
• MF: C₂₀H₁₉N₃O₂S
• MW: 365.448763132095
• CID: 6467127
• Update Time: 2025-05-18

2-methoxy-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• Benzamide, N-[2,6-dihydro-2-(4-methylphenyl)-4H-thieno[3,4-c]pyrazol-3-yl]-2-methoxy-

• Inchi： 1S/C20H19N3O2S/c1-13-7-9-14(10-8-13)23-19(16-11-26-12-17(16)22-23)21-20(24)15-5-3-4-6-18(15)25-2/h3-10H,11-12H2,1-2H3,(H,21,24)
• InChI Key： KRXVPVACDBYTMS-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(C)C=C2)N=C2CSCC2=1)(=O)C1=CC=CC=C1OC

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 500.9±50.0 °C(Predicted)
• pka: 12?+-.0.20(Predicted)

Additional information on 2-methoxy-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

Research Brief on 2-methoxy-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide (CAS: 396720-71-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 2-methoxy-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide (CAS: 396720-71-1) as a promising therapeutic agent. This compound, characterized by its unique thienopyrazole scaffold, has garnered attention for its potential applications in targeting specific biological pathways. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

A study published in the Journal of Medicinal Chemistry (2023) detailed the optimized synthesis of 2-methoxy-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide, emphasizing its high yield and purity. The researchers employed a multi-step synthetic route, starting from commercially available precursors, and achieved a final product with >98% purity. Structural confirmation was performed using NMR spectroscopy and high-resolution mass spectrometry (HRMS), ensuring the accuracy of the synthesized compound.

In vitro studies have demonstrated that this compound exhibits potent inhibitory activity against a range of kinase targets, particularly those involved in inflammatory and oncogenic pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported IC50 values in the low micromolar range for several kinases, suggesting its potential as a multi-kinase inhibitor. Molecular docking simulations further revealed that the methoxy and benzamide moieties play critical roles in binding to the ATP pocket of target kinases.

Preclinical evaluations in animal models have shown promising results. A recent investigation in the European Journal of Pharmacology (2023) highlighted the compound's efficacy in reducing tumor growth in xenograft models, with minimal observed toxicity. Pharmacokinetic studies indicated favorable bioavailability and half-life, supporting its potential for further development. However, challenges such as metabolic stability and off-target effects remain to be addressed in future studies.

In conclusion, 2-methoxy-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide represents a compelling candidate for therapeutic development, particularly in oncology and inflammatory diseases. Ongoing research aims to optimize its pharmacokinetic profile and explore its synergistic effects with existing therapies. The compound's unique structure and biological activity underscore its significance in the evolving landscape of chemical biology and drug discovery.